9-(3,3-dimethyl-2-oxobutoxy)-7-methyl-2,3-dihydrocyclopenta[c]chromen-4(1H)-one

• IUPAC Name: 9-(3,3-dimethyl-2-oxobutoxy)-7-methyl-2,3-dihydro-1H-cyclopenta[c]chromen-4-one
• InChI: InChI=1S/C19H22O4/c1-11-8-14(22-10-16(20)19(2,3)4)17-12-6-5-7-13(12)18(21)23-15(17)9-11/h8-9H,5-7,10H2,1-4H3
• InChI Key: USMCAVMHXSUONM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C3=C(CCC3)C(=O)O2)C(=C1)OCC(=O)C(C)(C)C
• Molecular Formula: C19H22O4
• Molecular Weight: 314.4 g/mol

Description

Molecular Formula: C₁₉H₂₂O₄
Molecular Weight: 314.38 g/mol
Key Structural Features:

• Core structure: 2,3-dihydrocyclopenta[c]chromen-4(1H)-one, a fused bicyclic coumarin derivative.
• Substituents:
  • Position 9: 3,3-Dimethyl-2-oxobutoxy group (a branched ketone-containing alkoxy chain).
  • Position 7: Methyl group.
    
    Physicochemical Properties:
• High lipophilicity due to the dimethyl and methyl substituents.
• Synthetic Relevance: Prepared via Pechmann condensation or functionalization of pre-formed coumarin cores, as outlined in synthetic schemes (e.g., Scheme 1 in ) .

Comparison with Similar Compounds

Comparison with Similar Compounds

A comparative analysis of structurally related dihydrocyclopenta[c]chromen-4(1H)-one derivatives is presented below, focusing on substituent effects, molecular properties, and biological implications.

Table 1: Structural and Physicochemical Comparison

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight (g/mol)	Key Functional Groups	Notable Properties/Activities	Reference
9-(3,3-Dimethyl-2-oxobutoxy)-7-methyl-2,3-dihydrocyclopenta[c]chromen-4(1H)-one	7-Me, 9-(3,3-dimethyl-2-oxobutoxy)	C₁₉H₂₂O₄	314.38	Ketone, ether, methyl	High lipophilicity; potential MAO inhibition
9-[(3,4-Dichlorobenzyl)oxy]-7-methyl-2,3-dihydrocyclopenta[c]chromen-4(1H)-one	7-Me, 9-(3,4-Cl₂-benzyloxy)	C₂₀H₁₆Cl₂O₃	375.25	Chloroarene, ether	Enhanced receptor binding (bulky, electron-withdrawing Cl)
6-Methyl-7-((3-methyl-2-butenyl)oxy)-2,3-dihydrocyclopenta[c]chromen-4(1H)-one	6-Me, 7-(prenyloxy)	C₁₉H₂₂O₃	298.38	Alkenyl ether, methyl	Increased lipophilicity; metabolic instability
9-[2-(4-Chlorophenyl)-2-oxoethoxy]-7-methyl-2,3-dihydrocyclopenta[c]chromen-4(1H)-one	7-Me, 9-(4-Cl-Ph-CO-O-)	C₂₁H₁₇ClO₄	368.82	Aryl ketone, ether	Electron-withdrawing effects; possible antiviral activity
7-(3-((1R,5S)-6,6-Dimethylbicyclo[3.1.1]hept-2-en-2-yl)propoxy)-... (18e)	7-(Bicyclic monoterpene)	C₂₄H₂₈O₃	364.48	Complex alkoxy, bicyclic	High steric bulk; selective RSV inhibition
7,9-Dihydroxy-2,3-dihydrocyclopenta[c]chromen-4(1H)-one	7-OH, 9-OH	C₁₃H₁₂O₄	232.23	Dihydroxyl	Biotransformation product; improved solubility

Key Findings:

Substituent Position and Activity :

• Position 9 : Alkoxy or aryloxy groups (e.g., 3,3-dimethyl-2-oxobutoxy, dichlorobenzyloxy) enhance target affinity but may reduce solubility.
• Position 7 : Methyl or hydroxyl groups modulate electron density and metabolic stability .

Electronic Effects: Electron-withdrawing groups (e.g., Cl, ketones) increase electrophilicity of the coumarin core, enhancing interactions with enzymes like monoamine oxidases . Electron-donating groups (e.g., methoxy) may reduce reactivity but improve bioavailability .

Biological Implications :

• Antiviral Activity : Compound 18e () inhibits respiratory syncytial virus (RSV) via steric complementarity with viral targets .
• Enzyme Inhibition : Hydroxylated derivatives () show promise as MAO inhibitors due to hydrogen-bonding capacity .
• PAINS Alerts : Compounds with fused heterocycles (e.g., ZINC20592007) may exhibit assay interference, while PAINS-free analogs (e.g., ZINC05354646) are preferable for drug discovery .

Synthetic Accessibility: Derivatives with simple alkoxy groups (e.g., methyl, prenyl) are synthesized via Pechmann reactions or nucleophilic substitutions . Complex substituents (e.g., bicyclic monoterpenes) require multi-step protocols, limiting scalability .